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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348

For Immediate Reference: In case of a spill or exposure, immediately consult the Safety Data
Sheet (SDS) and follow emergency procedures. This guide is intended for routine disposal of
waste containing Vinylboronic Acid Dibutyl Ester.

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of vinylboronic acid dibutyl ester (also known as dibutyl vinylboronate). Adherence
to these procedures is critical for ensuring the safety of laboratory personnel and protecting the
environment. This compound is a skin and eye irritant, combustible, and harmful to aquatic life
with long-lasting effects.

Key Compound Data

A summary of important quantitative data for vinylboronic acid dibutyl ester is provided
below for easy reference.
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Property Value

CAS Number 6336-45-4[1][2]
Molecular Formula C10H21BO2[1][2]
Molecular Weight 184.08 g/mol [1][2]
Boiling Point 35-40 °C at 0.1 atm[2]
Density 0.835 g/mL at 25 °C[2]
Flash Point 67.2 °C (153.0 °F)

Experimental Protocols: Disposal Procedure

The proper disposal of vinylboronic acid dibutyl ester must be handled by a licensed
hazardous-waste disposal contractor. The following steps outline the process for collecting,
storing, and preparing this chemical waste for pickup.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Always wear chemical safety goggles.

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).

o Skin Protection: A lab coat is mandatory. Ensure skin is not exposed.

o Ventilation: Handle the waste in a well-ventilated area, preferably within a chemical fume
hood.

e Avoid Inhalation: Do not breathe vapors or mists.
2. Waste Collection and Container Management:

» Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container must be compatible with the chemical; a high-density polyethylene (HDPE) or
glass container is suitable. Ensure the container is in good condition with no leaks or cracks.
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Waste Vinylboronic Acid Dibutyl Ester". List all components of the waste
stream, including any solvents.

e Segregation: Do not mix vinylboronic acid dibutyl ester waste with other incompatible
waste streams.

o Container Handling: Keep the waste container securely closed at all times, except when
adding waste. Store the container in a designated, secondary containment area to prevent
spills from spreading.

3. Final Disposal Steps:

o Arrange for Pickup: Once the waste container is nearly full, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

o Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations.

e Do Not Dispose Down the Drain: Under no circumstances should vinylboronic acid dibutyl
ester or its containers be disposed of in the regular trash or down the sink. This is to prevent
harm to aquatic life.

o Empty Containers: Empty containers that once held vinylboronic acid dibutyl ester should
be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be
collected and disposed of as hazardous waste. After rinsing, the container can be disposed
of according to your institution's guidelines for empty chemical containers.

Visualizing the Disposal Process

To further clarify the disposal workflow and the logical considerations involved, the following
diagrams are provided.
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Caption: Workflow for the proper disposal of vinylboronic acid dibutyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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